2-{2-Nitrophenyl}

• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.288
• IUPAC Name: N-methyl-2-(2-nitrophenyl)-2-phenylacetamide
• InChI: InChI=1S/C15H14N2O3/c1-16-15(18)14(11-7-3-2-4-8-11)12-9-5-6-10-13(12)17(19)20/h2-10,14H,1H3,(H,16,18)
• InChI Key: YDEMARDFXCKVOV-UHFFFAOYSA-N
• SMILES: CNC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2[N+](=O)[O-]

Description

The term "2-{2-nitrophenyl}" refers to a benzene ring substituted with a nitro (-NO₂) group in the ortho position (position 2), which is further attached to diverse functional groups. These derivatives are critical intermediates in pharmaceuticals, analytical chemistry, and materials science due to their electronic properties and reactivity. The nitro group’s electron-withdrawing nature enhances acidity, stabilizes reactive intermediates, and influences photochemical behavior .

Comparison with Similar Compounds

tert-Butyl 2-(2-Nitrophenyl)acetate

• Molecular Formula: C₁₂H₁₅NO₄
• Molecular Weight : 237.25 g/mol
• Key Properties : Intermediate in synthesizing bis-CNB-GABA, a photoactivatable neuronal modulator. Its tert-butyl ester group enhances stability during multi-step synthesis .
• Applications : Used in neurobiological research to study GABA receptor activity via controlled photolysis .
• Safety: No specific toxicity data reported in the synthesis process .

2-Nitrobenzaldehyde (NBA)

• Molecular Formula: C₇H₅NO₃
• Molecular Weight : 151.12 g/mol
• Key Properties: Derivatizing agent for detecting antibiotic residues (e.g., AOZ) via ELISA. Reacts with amino groups to form Schiff bases (NPAOZ) .
• Applications : High-throughput screening in food safety; achieves a detection limit of 200 ng/kg in muscle tissues .

2-(2-Nitrophenyl)ethanol

• Molecular Formula: C₈H₉NO₃
• Molecular Weight : 167.18 g/mol
• Key Properties : Exhibits mutagenic activity in microbial assays (3333 µL/g plate) .
• Applications: Limited industrial use due to toxicity risks.
• Safety: Decomposes into toxic NOₓ vapors; classified as a mutagen .

2-Nitrocinnamaldehyde

• Molecular Formula: C₉H₇NO₃
• Molecular Weight : 177.16 g/mol
• Key Properties : Predominantly trans-isomeric form; used in organic synthesis for α,β-unsaturated aldehyde reactivity .
• Safety : Insufficient toxicological data; precautionary measures for skin/eye contact advised .

2-Nitrophenol (o-Nitrophenol)

• Molecular Formula: C₆H₅NO₃
• Molecular Weight : 139.11 g/mol
• Key Properties: Acidic (pKa ~7.2) due to nitro group stabilization of phenoxide ion. Soluble in organic solvents .
• Applications : Precursor in dye synthesis and agrochemicals.
• Safety: Emits toxic NOₓ upon heating; requires ventilation and protective equipment .

Dimethyl 2-(4-Methoxycarbonyl-2-Nitrophenyl)Propanedioate

• Molecular Formula: C₁₅H₁₅NO₈
• Molecular Weight : 337.28 g/mol
• Key Properties : White crystalline powder; serves as a key intermediate in pharmaceutical synthesis (e.g., anticoagulants) .
• Applications : Valued for its ester and nitro groups, enabling regioselective reactions in drug development .
• Safety: No explicit toxicity data; standard lab handling protocols apply .